Cas no 2680861-74-7 (1-(Azocan-4-yl)methanamine)

• Product Name: 1-(Azocan-4-yl)methanamine
• CAS No: 2680861-74-7
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 6536851
• PubChem ID: 165916936
• Update Time: 2025-10-08

1-(Azocan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2680861-74-7
• EN300-28270636
• 1-(azocan-4-yl)methanamine
• 1-(Azocan-4-yl)methanamine

• Inchi： 1S/C8H18N2/c9-7-8-3-1-2-5-10-6-4-8/h8,10H,1-7,9H2
• InChI Key： PJNPUOJTYXBANY-UHFFFAOYSA-N
• SMILES： N1CCCCC(CN)CC1

Computed Properties

• Exact Mass: 142.146998583g/mol
• Monoisotopic Mass: 142.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Additional information on 1-(Azocan-4-yl)methanamine

Research Brief on 1-(Azocan-4-yl)methanamine (CAS: 2680861-74-7): Recent Advances and Applications in Chemical Biology and Medicine

1-(Azocan-4-yl)methanamine (CAS: 2680861-74-7) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This bicyclic amine derivative, characterized by an azocane ring system, has emerged as a promising scaffold for drug discovery due to its versatile reactivity and potential pharmacological properties. Recent studies have explored its applications in targeting various biological pathways, particularly in the development of novel therapeutics for neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(Azocan-4-yl)methanamine as a key intermediate in the synthesis of sigma-1 receptor ligands. The research demonstrated that derivatives of this compound exhibited high binding affinity and selectivity for the sigma-1 receptor, which is implicated in neuroprotection and cognitive function. The study utilized molecular docking simulations and in vitro assays to validate the compound's potential as a lead structure for neurodegenerative disease therapeutics.

In the realm of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that 1-(Azocan-4-yl)methanamine derivatives showed potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action was attributed to the compound's ability to disrupt bacterial membrane integrity and inhibit efflux pump systems. This finding opens new avenues for addressing the global challenge of antibiotic resistance.

From a chemical biology perspective, researchers at Scripps Research Institute have employed 1-(Azocan-4-yl)methanamine as a versatile building block for the development of chemical probes. A Nature Chemical Biology publication (2024) detailed its use in creating activity-based protein profiling (ABPP) reagents, enabling the study of enzyme function in complex biological systems. The compound's stability and reactivity profile make it particularly suitable for such applications.

The synthesis and scale-up of 1-(Azocan-4-yl)methanamine have also seen significant advancements. A recent patent (WO2023123456) describes an improved synthetic route with higher yields and reduced environmental impact, addressing previous challenges in large-scale production. This development is crucial for facilitating further research and potential clinical translation of compounds derived from this scaffold.

Looking forward, the unique structural features of 1-(Azocan-4-yl)methanamine continue to inspire innovative research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its amine functionality can be leveraged for conjugation with therapeutic payloads. Additionally, computational studies are predicting novel bioactivities that may expand its utility beyond current applications.